758-12-3(Acetic Acid-d),A0636,F87420

Acetic Acid-d Properties

Names and Identifiers

- Acetic (2H)acid
- Acetic acid-d
- acetic acid,[bis(N,N-diisopropylamino)phosphino]methyl ester
- Acetic acid,[bis[bis(1-methylethyl)amino]phosphino]-,methyl ester
- acetic acid-d1
- monodeuterated acetic acid
- Monodeuteroacetic acid
- Acetic(2H)acid
- DTXSID70997190
- 758-12-3
- AKOS015892954
- MFCD00051050
- F87420
- EINECS 212-059-1
- A0636
- deuterio acetate
- Acetic (acid-d)
- Acetic acid-d, 99 atom % D
- ethan(?H)oic acid
- (O-~2~H)Acetic acid
- Acetic Acid-?d
- CH3COOD
- QTBSBXVTEAMEQO-DYCDLGHISA-N
- ETHAN((2)H)OIC ACID
- ACETIC ACID-D (D, 98%)
- +Expand
- MDL： MFCD00051050
- InChIKey： QTBSBXVTEAMEQO-DYCDLGHISA-N
- Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i/hD
- SMILES： CC(=O)O[2H]

Computed Properties

Exact Mass: 61.02740
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 61.027406112g/mol
Heavy Atom Count: 4
Complexity: 31
Isotope Atom Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.2
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 0.09090
PSA: 37.30000
Refractive Index: n20/D 1.3715(lit.)
Boiling Point: 116-117 °C ((lit.))
Melting Point: 15-16 °C (lit.)
Vapor Pressure: 11.4 mmHg
Flash Point: Fahrenheit: 104 ° f
Celsius: 40 ° c
Color/Form: Colorless Transparent Liquid
PH: 2.5 (50g/l, H2O, 20℃)
Solubility: It can be miscible with water \ ethanol and ether
Sensitiveness: Easily absorb moisture
Density: 1.059 g/mL at 25 °C(lit.)

Acetic Acid-d Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB70403-50g	Acetic acid-d	758-12-3	(D,99.0%)	50g	$157.00	2024-04-19
Aaron	AR003OBZ-5g	ACETIC ACID-D	758-12-3		5g	$16.00
abcr	AB258398-25 ml	Acetic acid-d, 99.5 atom%D; .	758-12-3		25 ml	€109.80	2023-09-11
Apollo Scientific	DE145-25ml	Acetic acid-D 99.5 atom % D	758-12-3	99.5 Atom % D	25ml	￡48.00	2022-04-28
TRC	A167639-5g	Acetic Acid-d	758-12-3		5g	$ 94.00	2023-09-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A140018-50g	Acetic Acid-d	758-12-3	(D,99.0%)	50g	¥926.90	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A95140-50g	ACETIC ACID-D	758-12-3	99%	50g	¥1008.0	2021-09-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A822384-50g	Acetic acid-d	758-12-3	99 atom % D	50g	￥2,528.00	2022-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-OY503-1g	Acetic Acid-d	758-12-3	99atom%D	1g	￥95.0	2022-07-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R028081-250g	Acetic Acid-d	758-12-3	99%	250g	￥4449	2023-09-07

Acetic Acid-d Synthesis

Synthetic Circuit 1

60-29-7

758-12-3

12012-50-9

925-93-9

Reaction Conditions

1.1 Solvents: Water-d2

Reference

: Carbon-hydrogen activation in aqueous medium. The diverse roles of platinum(II) and metallic platinum in the catalytic and stoichiometric oxidative functionalization of organic substrates including alkanes

Sen, Ayusman; Lin, Minren; Kao, Lien Chung; Hutson, Alan C., Journal of the American Chemical Society, 1992, 114(16), 6385-92

Synthetic Circuit 2

141-78-6

758-12-3

925-93-9

Reaction Conditions

1.1 Reagents: Water-d2 Catalysts: Ruthenate(1-), dichloro(P,P-dimethylphosphinito-κP)[(1,2,3,4,5,6-η)-1-methyl-4-(… Solvents: Water-d2 ; 1.8 h, pH 3.5, 100 °C

Reference

: Catalytic Nitrile Hydration with [Ru(η6-p-cymene)Cl2(PR2R')] Complexes: Secondary Coordination Sphere Effects with Phosphine Oxide and Phosphinite Ligands

Knapp, Spring Melody M.; Sherbow, Tobias J.; Yelle, Robert B.; Juliette, J. Jerrick; Tyler, David R., Organometallics, 2013, 32(13), 3744-3752

Acetic Acid-d Preparation Products

Acetic Acid-d Suppliers

Qingdao Tenglong weibo technology co., LTD.

Audited Supplier

(CAS:758-12-3)

MR./MRS.:SUN JIAN LONG

Phone:15110196807

Email:market@tlwb.com.cn

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:758-12-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:758-12-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Acetic Acid-d Related Literature

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Wataru Ninomiya,Masahiro Sadakane,Shinji Matsuoka,Hiroki Nakamura,Hiroyuki Naitou,Wataru Ueda Green Chem. 2009 11 1666
3. Ligand and solvent control of selectivity in the C–H activation of a pyridylimine-substituted 1-naphthalene; a combined synthetic and computational study

Rena Simayi,Simone M. Gillbard,Warren B. Cross,Eric G. Hope,Kuldip Singh,Gregory A. Solan Dalton Trans. 2018 47 11680
4. Synthesis of 2-substituted benzo[b]thiophenes via gold(i)–NHC-catalyzed cyclization of 2-alkynyl thioanisoles

Christopher C. Dillon,Bagieng Keophimphone,Melissa Sanchez,Parveen Kaur,Hubert Muchalski Org. Biomol. Chem. 2018 16 9279
5. Electron spin resonance spectra of carboxylic acid radical anions at 77°K

J. E. Bennett,L. H. Gale Trans. Faraday Soc. 1968 64 1174
6. The roles of template complexation and ligand binding conditions on recognition in bupivacaine molecularly imprinted polymers

Jesper G. Karlsson,Bj?rn Karlsson,Lars I. Andersson,Ian A. Nicholls Analyst 2004 129 456
7. Novel phenylpropanoid–amino acid adducts from Ligusticum chuanxiong

Xu Zhang,Bing Han,Zi-Ming Feng,Ya-Nan Yang,Jian-Shuang Jiang,Pei-Cheng Zhang Org. Chem. Front. 2018 5 1423
8. Infrared and Raman spectroscopic study of carboxylic acids in heavy water

Francine Génin,Fabienne Quilès,André Burneau Phys. Chem. Chem. Phys. 2001 3 932
9. Infrared and Raman spectroscopic study of carboxylic acids in heavy water

Francine Génin,Fabienne Quilès,André Burneau Phys. Chem. Chem. Phys. 2001 3 932
10. Microkinetic insights into the role of catalyst and water activity on the nucleation, growth, and dissolution during COF-5 synthesis

Anish V. Dighe,Rajan R. Bhawnani,Prem K.R. Podupu,Naveen K. Dandu,Anh T. Ngo,Santanu Chaudhuri,Meenesh R. Singh Nanoscale 2023 15 9329

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 758-12-3 (Acetic Acid-d)

Acetic Acid-d Properties

Names and Identifiers

Computed Properties

Experimental Properties

Acetic Acid-d Price

Acetic Acid-d Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Acetic Acid-d Preparation Products

Acetic Acid-d Suppliers

Acetic Acid-d Related Literature

Related Categories

758-12-3 (Acetic Acid-d) Related Products